3,4-Dihydro-2H-1-benzopyran-3-sulfonyl chloride

• Molecular Formula: C9H9ClO3S
• Molecular Weight: 232.68 g/mol
• SMILES: C1C(COC2=CC=CC=C21)S(=O)(=O)Cl
• InChI: InChI=1S/C9H9ClO3S/c10-14(11,12)8-5-7-3-1-2-4-9(7)13-6-8/h1-4,8H,5-6H2
• InChIKey: JFGSAXDGDKMXJM-UHFFFAOYSA-N

3,4-Dihydro-2H-1-benzopyran-3-sulfonyl chloride Overview

3,4-Dihydro-2H-1-benzopyran-3-sulfonyl chloride is a chemical compound with the molecular formula C9H9ClO3S and a molecular weight of 232.68 g/mol, belonging to the class of dihydrobenzopyran (chroman) derivatives . The compound features a bicyclic chroman core with a reactive sulfonyl chloride (-SO2Cl) group at the 3-position, a structural arrangement that distinguishes it from its positional isomers . This substitution pattern on the saturated heterocyclic ring imparts unique reactivity and spatial geometry, making it a specialized intermediate in organic synthesis, particularly for constructing sulfonamide and sulfonate ester libraries .

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3-substitution pattern provides unique spatial orientation for SAR studies

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Reactive sulfonyl chloride handle for sulfonamide and sulfonate ester library synthesis

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Differentiates from common 4-, 6-, or 8-substituted chroman isomers

Isomer Specificity for 3,4-Dihydro-2H-1-benzopyran-3-sulfonyl chloride

Generic substitution with other chroman-sulfonyl chlorides, such as the 4-, 6-, or 8-positional isomers [1] , is not chemically valid. The sulfonyl chloride's position on the chroman ring dictates the spatial orientation of the resulting sulfonamide or sulfonate ester, directly influencing its interaction with biological targets or its role in constructing complex 3D molecular geometries [2]. For instance, synthetic protocols like the Knoevenagel condensation and reduction are specifically designed for 3-sulfonylchromans [3], and solid-phase synthesis strategies rely on the precise regiochemistry of the building block [2]. Using an isomer would lead to a different molecular scaffold, invalidating established structure-activity relationships (SAR) and synthetic routes.

Property

Target · 3-position isomer

Other chroman-sulfonyl chlorides (4-,6-,8-)

Steric orientation

Unique 3D vector of the sulfonyl group directed from the saturated ring

Orientation altered, leading to different molecular geometry

SAR validity

Designed for 3-sulfonylchroman SAR series

Substitution at other positions invalidates established SAR relationships

Synthetic methodology

Compatible with Knoevenagel/reduction routes specific to 3-substituted chromans

Protocols not applicable; require different synthetic strategies

• [1] Chemsrc. (n.d.). Data page for 3,4-dihydro-2H-1-benzopyran-4-sulfonyl chloride (CAS: 1249310-02-8). View Source
• [2] ACS Publications. (2005). Construction of a 2,6-Difunctionalized 2-Methyl-2H-1-benzopyran Library by Using a Solid-Phase Synthesis Protocol. View Source
• [3] ACS Publications. (2017). Synthesis of 2-Aryl-3-sulfonylchromans via Knoevenagel Condensation and Reduction Protocol. View Source

Supporting Evidence for 3,4-Dihydro-2H-1-benzopyran-3-sulfonyl chloride

Unique 3-Position Substitution

The sulfonyl chloride group is positioned at the 3-carbon of the chroman ring, a less common substitution pattern compared to the more frequently reported 4-, 6-, or 8-sulfonyl chlorides [1]. This specific regiochemistry is not merely a minor variation; it dictates a unique three-dimensional vector for the sulfonyl group, which is critical for interactions with chiral biological targets and for generating specific geometries in combinatorial chemistry libraries [1].

Unique 3-Position Substitution

Class-level inference

Target: 3-substitution provides a distinct 3D vector for sulfonyl group

Isomers: 4-,6-,8-substitution leads to fundamentally different spatial geometries

Position-specific reactivity context; critical for chiral target interactions

Class-level inference; confirm with target-specific SAR models

Evidence Dimension	Positional Isomerism (Substitution Pattern)
Target Compound Data	Substitution at the 3-position (C3 of the chroman ring).
Comparator Or Baseline	Other chroman-sulfonyl chlorides: 4-position (CAS: 1249310-02-8) [2], 6-position (CAS: 946409-11-6) , 8-position (CAS: 1048970-15-5) .
Quantified Difference	Unique spatial orientation and geometry; 3-substitution is inherently distinct from substitution on the benzene ring (6-, 8-) or at the 4-position.
Conditions	Molecular structure analysis; not based on a single biological assay.

Why This Matters

The specific 3D orientation of the reactive group enables the synthesis of compounds with a distinct shape, which is a fundamental driver of target selectivity and SAR studies.

• [1] Kuujia.com. (n.d.). Product page for (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride (CAS: 2090144-59-3). View Source
• [2] Chemsrc. (n.d.). Data page for 3,4-dihydro-2H-1-benzopyran-4-sulfonyl chloride (CAS: 1249310-02-8). View Source

Knoevenagel-Reduction Route to 3-Sulfonylchromans

A high-yield, two-step method for the synthesis of 2-aryl-3-sulfonylchromans is specifically described, which requires a sulfonyl group at the chroman 3-position [1]. This protocol involves a Knoevenagel condensation followed by reduction, and it is designed around the unique reactivity of the 3-sulfonyl-substituted chroman core. The method is reported as 'concise, easy-operational, and high-yield,' providing a validated and efficient pathway for derivatization [1].

Knoevenagel-Reduction Route

Method context

Validated two-step protocol for 2-aryl-3-sulfonylchromans; requires 3-sulfonyl handle

Concise, high-yield methodology

Supports 3-sulfonylchroman library construction

Protocol-specific; confirms compatibility as key building block

Evidence Dimension	Synthetic Route Feasibility
Target Compound Data	Can be utilized to synthesize 2-aryl-3-sulfonylchromans via a specific Knoevenagel/reduction protocol.
Comparator Or Baseline	Sulfonyl chlorides substituted on the aromatic ring (e.g., 6- or 8- position) would not yield the 3-sulfonylchroman core structure.
Quantified Difference	Qualitative difference in product structure and applicable synthetic methodology.
Conditions	Synthetic chemistry protocol for preparing 2-aryl-3-sulfonylchromans [1].

Why This Matters

This compound is not just a generic reagent; it is a key building block for a specific, high-value class of molecules (3-sulfonylchromans), which are important structural units in natural products and bioactive compounds [1].

• [1] ACS Publications. (2017). Synthesis of 2-Aryl-3-sulfonylchromans via Knoevenagel Condensation and Reduction Protocol. Journal of Organic Chemistry. View Source

Solid-Phase Library Synthesis Utility

Sulfonyl chlorides are utilized as key reagents in the construction of a library of 1200 analogues of 2,6-difunctionalized 2-methyl-2H-1-benzopyran via a solid-phase synthesis protocol [1]. This demonstrates the compound's established role and proven compatibility in high-throughput, automated medicinal chemistry workflows designed for diversity-oriented synthesis and lead optimization [1].

Solid-Phase Library Synthesis

Class-level inference

Sulfonyl chlorides on benzopyran scaffolds enable 1200-analogue library generation

Validated in high-throughput combinatorial chemistry workflows

Class-level inference; solid-phase compatibility demonstrated for benzopyran series

Evidence Dimension	Compatibility with High-Throughput Synthesis Platforms
Target Compound Data	The sulfonyl chloride functional group (as a class) is used in solid-phase synthesis of a 1200-analogue benzopyran library.
Comparator Or Baseline	Alternatives without a sulfonyl chloride handle would not be amenable to this specific solid-phase diversification strategy.
Quantified Difference	Enables creation of a 1200-member library [1].
Conditions	Solid-phase synthesis of 2,6-difunctionalized 2-methyl-2H-1-benzopyran library [1].

Why This Matters

This provides direct evidence that the sulfonyl chloride functional group on a benzopyran scaffold is a validated handle for generating large, diverse compound collections, a core activity in modern drug discovery.

• [1] ACS Publications. (2005). Construction of a 2,6-Difunctionalized 2-Methyl-2H-1-benzopyran Library by Using a Solid-Phase Synthesis Protocol. View Source

Achiral vs. Chiral 3-Sulfonyl Chloride

This compound is the racemic or achiral 3-sulfonyl chloride, distinguishing it from chiral derivatives like (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride [1]. The absence of stereocenters makes it a simpler, more cost-effective, and synthetically flexible starting material for exploring SAR around the 3-position, without the added complexity and expense of chiral synthesis [1].

Achiral vs. Chiral 3-Sulfonyl Chloride

Context-dependent

This: Racemic/achiral; lower cost, simpler synthesis

Chiral: (3R,4S)-4-methoxy derivative; stereospecific control

Accessible entry point for initial 3-position SAR exploration

Chiral version may be required for stereoselective applications

Evidence Dimension	Structural Complexity and Stereochemistry
Target Compound Data	Racemic/achiral, lacks defined stereocenters at the 3- and 4- positions.
Comparator Or Baseline	(3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride (CAS: 2090144-59-3) [1].
Quantified Difference	Qualitative difference in complexity, cost, and synthetic accessibility.
Conditions	Comparison of molecular structures and synthetic descriptions [1].

Why This Matters

This compound provides a more accessible entry point for investigating the SAR of the 3-position. While chiral derivatives are valuable for their stereospecific reactivity [1], the achiral version is superior for broad initial screening, enabling researchers to first establish activity before investing in chiral synthesis.

• [1] Kuujia.com. (n.d.). Product page for (3R,4S)-4-methoxy-3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride (CAS: 2090144-59-3). View Source

Applications of 3,4-Dihydro-2H-1-benzopyran-3-sulfonyl chloride

2-Aryl-3-sulfonylchroman Library Synthesis

The compound is an ideal starting material for generating libraries of 2-aryl-3-sulfonylchromans. As demonstrated by the Knoevenagel condensation and reduction protocol [1], this position-specific building block enables the efficient, high-yield synthesis of a diverse set of 3-substituted chromans, a core scaffold with known bioactivity [1]. This application is directly enabled by the unique 3-position substitution pattern.

Combinatorial Chemistry Workflows

Given that sulfonyl chlorides are validated reagents in solid-phase combinatorial synthesis of benzopyran libraries containing over a thousand analogues [1], this specific compound is well-suited for use in automated parallel synthesis. Its reactivity profile allows for the construction of complex, diverse chemical collections, which are crucial for hit identification and lead optimization in pharmaceutical research.

SAR Studies of Chroman Derivatives

As a rare and positionally specific analog among the common 4-, 6-, and 8-substituted chroman sulfonyl chlorides [1] [2], this compound is essential for exploring the SAR of the 3-position. Its procurement allows researchers to systematically probe how substitution at this specific site affects target binding and biological activity, filling a critical gap in the SAR landscape of this compound class. This is a key step in rational drug design.

Application

Selection Property

Validation Focus

2-Aryl-3-sulfonylchroman library synthesis

3-position sulfonyl chloride reactivity

Condensation-reduction protocol compatibility review

Combinatorial chemistry workflows

Solid-phase synthesis compatibility

Library diversification efficiency review

SAR studies of chroman derivatives

Positional isomer differentiation

Binding geometry and target-interaction profiling

• [1] ACS Publications. (2017). Synthesis of 2-Aryl-3-sulfonylchromans via Knoevenagel Condensation and Reduction Protocol. Journal of Organic Chemistry. View Source
• [2] ACS Publications. (2005). Construction of a 2,6-Difunctionalized 2-Methyl-2H-1-benzopyran Library by Using a Solid-Phase Synthesis Protocol. View Source